Cas no 62366-69-2 (1,2-Benzenedicarbonyl dichloride, 4-methoxy-)

• Product Name: 1,2-Benzenedicarbonyl dichloride, 4-methoxy-
• CAS No: 62366-69-2
• MF: C₉H₆Cl₂O₃
• MW: 233.048141002655
• CID: 447794
• PubChem ID: 20481152
• Update Time: 2025-04-19

1,2-Benzenedicarbonyl dichloride, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonyl dichloride, 4-methoxy-
• 4-methoxybenzene-1,2-dicarbonyl chloride
• DTXSID30607804
• SCHEMBL11197823
• 62366-69-2
• 4-Methoxybenzene-1,2-dicarbonyl dichloride

• Inchi： 1S/C9H6Cl2O3/c1-14-5-2-3-6(8(10)12)7(4-5)9(11)13/h2-4H,1H3
• InChI Key： IVQWDLILPHMPHM-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C(=O)Cl)OC)=O

Computed Properties

• Exact Mass: 231.96948
• Monoisotopic Mass: 231.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37